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Compound of Interest

Compound Name:
2-cyano-N-[2-

(trifluoromethyl)phenyl]acetamide

CAS No.: 419534-37-5

Cat. No.: B1607583

Get Quote

Focus: Synthesis and Application of N-[4-(Trifluoromethyl)phenyl]cyanoacetamide Derivatives

Introduction: A Versatile Scaffold in Modern Drug
Discovery
2-Cyano-N-[4-(trifluoromethyl)phenyl]acetamide (CAS RN: 24522-30-3) is a highly

functionalized organic compound that has emerged as a critical building block in

pharmaceutical synthesis.[1][2] Its value lies in the unique combination of three key structural

motifs: an activated methylene group adjacent to a nitrile, an amide linkage, and a

trifluoromethylphenyl ring. The trifluoromethyl (-CF3) group is particularly significant in

medicinal chemistry; its strong electron-withdrawing nature and lipophilicity can enhance a

molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.

[3]
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While this guide focuses on the well-documented 4-(trifluoromethyl)phenyl isomer due to its

established role in the synthesis of major commercial drugs, the principles and protocols

described are directly applicable to other isomers, such as the 2-(trifluoromethyl)phenyl variant.

The choice of isomer is a fundamental decision in drug design, allowing chemists to fine-tune

the spatial arrangement and electronic properties of the final active pharmaceutical ingredient

(API). This compound is not merely a reactant; it is a strategic intermediate enabling the

construction of complex heterocyclic systems and other scaffolds of therapeutic interest. Its

most prominent application is as a direct precursor to the immunomodulatory drug

Teriflunomide and its prodrug, Leflunomide.[4]

Physicochemical Properties
Property Value Source

Molecular Formula C₁₀H₇F₃N₂O [5]

Molecular Weight 228.17 g/mol [5]

Appearance
White to light yellow

powder/crystal

Melting Point 194.0 to 198.0 °C

Purity (Typical) >98.0% (GC)

CAS Number 24522-30-3 [5]

Core Application: Synthesis of Teriflunomide
The primary utility of 2-cyano-N-[4-(trifluoromethyl)phenyl]acetamide is demonstrated in its

conversion to Teriflunomide, the active metabolite of Leflunomide. This transformation

showcases the reactivity of the activated methylene group, which can be readily alkylated or

acylated.

Mechanism and Rationale
The synthesis involves the deprotonation of the α-carbon (the carbon between the cyano and

carbonyl groups) using a strong, non-nucleophilic base like sodium hydride (NaH). This creates

a highly reactive carbanion (enolate). This nucleophile then attacks an acylating agent, such as

acetyl chloride, in a classic acylation reaction. The resulting intermediate rapidly tautomerizes
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to form the more stable enol, yielding the final product. The choice of NaH is critical; it is a

powerful base capable of irreversibly deprotonating the weakly acidic methylene protons,

driving the reaction to completion.

Step 1: Deprotonation Step 2: Acylation & Tautomerization
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Caption: Synthetic pathway from the intermediate to Teriflunomide.

Protocol 1: Synthesis of Teriflunomide
This protocol details the conversion of 2-cyano-N-[4-(trifluoromethyl)phenyl]acetamide to

Teriflunomide, adapted from established patent literature.[6]

Materials and Reagents
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Reagent M.W. Quantity Moles (mol) Eq.

2-Cyano-N-[4-

(trifluoromethyl)p

henyl]acetamide

228.17 10.0 g 0.0438 1.0

Sodium Hydride

(60% dispersion

in mineral oil)

24.00 1.93 g 0.0482 1.1

Acetyl Chloride 78.50 3.78 g (3.42 mL) 0.0482 1.1

Anhydrous

Tetrahydrofuran

(THF)

- 150 mL - -

Ethyl Acetate - 100 mL - -

1M Hydrochloric

Acid
- 50 mL - -

Saturated

Sodium

Bicarbonate

Solution

- 50 mL - -

Brine - 50 mL - -

Step-by-Step Methodology
Reaction Setup: Under an inert atmosphere (Nitrogen or Argon), add sodium hydride (1.93 g)

to a dry 250 mL three-neck flask equipped with a magnetic stirrer, thermometer, and

dropping funnel. Wash the NaH dispersion with anhydrous hexane (2 x 10 mL) to remove

mineral oil, decanting the hexane carefully. Add anhydrous THF (50 mL).

Substrate Addition: Dissolve 2-cyano-N-[4-(trifluoromethyl)phenyl]acetamide (10.0 g) in

anhydrous THF (100 mL) and add it dropwise to the NaH suspension over 30 minutes,

maintaining the temperature below 10°C using an ice bath. Rationale: This controlled

addition prevents a dangerous exotherm and uncontrolled hydrogen gas evolution.
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Enolate Formation: Allow the mixture to stir at room temperature for 1 hour after the addition

is complete. The formation of the sodium salt of the enolate should result in a homogenous

or slightly slurry-like mixture.

Acylation: Cool the reaction mixture back to 0-5°C. Add acetyl chloride (3.42 mL) dropwise

over 20 minutes, ensuring the temperature does not exceed 10°C. Rationale: Acetyl chloride

is highly reactive; slow addition prevents side reactions and controls the exotherm.

Reaction Monitoring (IPC): After stirring for 1-2 hours at room temperature, monitor the

reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC). A typical TLC system would be 7:3 Hexane:Ethyl Acetate. The

disappearance of the starting material spot indicates reaction completion.

Workup - Quenching: Carefully quench the reaction by slowly adding it to 100 mL of ice-cold

water. Caution: This must be done slowly in a well-ventilated fume hood as unreacted NaH

will react violently with water.

Workup - Extraction: Acidify the aqueous mixture to pH ~2-3 with 1M HCl. Extract the

product with ethyl acetate (2 x 50 mL).

Workup - Washing: Combine the organic layers and wash sequentially with saturated sodium

bicarbonate solution (50 mL) and brine (50 mL). Dry the organic layer over anhydrous

sodium sulfate.

Isolation and Purification: Filter the drying agent and concentrate the organic solvent under

reduced pressure. The crude Teriflunomide can be purified by recrystallization from a

suitable solvent like ethyl acetate or an isopropanol/water mixture to yield a pure white solid.

[6][7]

Protocol 2: Synthesis of the Intermediate
This protocol describes a common method for synthesizing the title intermediate from 4-

(trifluoromethyl)aniline and cyanoacetic acid, utilizing a carbodiimide coupling agent.[6]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://patents.google.com/patent/WO2017103942A1/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91525680.htm
https://patents.google.com/patent/WO2017103942A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Intermediate Synthesis

Start
Dissolve Aniline &

Cyanoacetic Acid in
Ethyl Acetate

Cool to 0-5°C Add DCC Solution
Dropwise

Stir at RT
for 2-4h Monitor by TLC/HPLC

Incomplete

Filter DCU
Byproduct

Reaction Complete Concentrate Filtrate Recrystallize Crude
Product

Dry Final Product
Under Vacuum End

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of the intermediate.

Materials and Reagents
Reagent M.W. Quantity Moles (mol) Eq.

4-

(Trifluoromethyl)

aniline

161.13 10.0 g 0.0621 1.0

Cyanoacetic Acid 85.06 5.82 g 0.0683 1.1

Dicyclohexylcarb

odiimide (DCC)
206.33 14.1 g 0.0683 1.1

Ethyl Acetate - 200 mL - -

Step-by-Step Methodology
Setup: To a 500 mL round-bottom flask, add 4-(trifluoromethyl)aniline (10.0 g) and

cyanoacetic acid (5.82 g). Dissolve the solids in ethyl acetate (150 mL).

Coupling Agent Addition: Cool the solution to 0-5°C in an ice bath. Separately, dissolve

dicyclohexylcarbodiimide (DCC) (14.1 g) in ethyl acetate (50 mL). Add this DCC solution

dropwise to the reaction mixture over 30 minutes. Rationale: DCC is a potent dehydrating

agent that facilitates amide bond formation. A white precipitate of dicyclohexylurea (DCU) will

form as the reaction proceeds.

Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2-4

hours.
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Monitoring (IPC): Monitor the consumption of the aniline starting material by TLC (e.g., 1:1

Hexane:Ethyl Acetate).

Workup: Once the reaction is complete, filter the solid DCU byproduct and wash the filter

cake with a small amount of cold ethyl acetate.

Purification: Combine the filtrates and concentrate under reduced pressure. The resulting

crude solid can be purified by recrystallization from isopropanol or ethanol/water to yield the

pure 2-cyano-N-[4-(trifluoromethyl)phenyl]acetamide.[6][7]

Safety and Handling
2-Cyano-N-[4-(trifluoromethyl)phenyl]acetamide is a hazardous substance and must be

handled with appropriate precautions.

Hazard Classification: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin

and serious eye irritation. May cause respiratory irritation.[5][8]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[8][9] All manipulations should be performed in a certified chemical fume hood to

avoid inhalation of dust.[8]

Handling: Avoid breathing dust.[8] Wash hands thoroughly after handling.[8] Ensure

adequate ventilation.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

Recommended storage temperature is <15°C.

First Aid:

If Swallowed: Call a poison center or doctor. Rinse mouth.[8]

If on Skin: Wash with plenty of soap and water.[8]

If Inhaled: Remove person to fresh air.[8]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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